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Compound of Interest

Compound Name:
5,6-Dibromohexahydro-2-

benzofuran-1,3-dione

Cat. No.: B1293882 Get Quote

For Immediate Reference: This document provides essential safety and logistical information

for the proper disposal of 5,6-Dibromohexahydro-2-benzofuran-1,3-dione. Adherence to

these procedures is critical for laboratory safety and environmental compliance.

The proper disposal of 5,6-Dibromohexahydro-2-benzofuran-1,3-dione, a brominated

organic compound, requires careful handling as hazardous waste. Due to the absence of a

specific Safety Data Sheet (SDS) for this compound, this guide synthesizes information from

structurally similar chemicals and general principles of hazardous waste management to

provide a comprehensive disposal protocol for researchers, scientists, and drug development

professionals.

Hazard Profile and Safety Precautions
Based on its chemical structure—a hexahydro-2-benzofuran-1,3-dione core with two bromine

substituents—5,6-Dibromohexahydro-2-benzofuran-1,3-dione is classified as a halogenated

organic compound.[1] Such compounds are treated as hazardous waste due to potential

toxicity and environmental persistence. While specific toxicity data is unavailable, it is prudent

to handle this compound with the assumption that it may be harmful if swallowed, inhaled, or

absorbed through the skin, and could cause irritation to the skin and eyes.

Personal Protective Equipment (PPE): Before handling 5,6-Dibromohexahydro-2-
benzofuran-1,3-dione for disposal, all personnel must wear the following appropriate personal

protective equipment:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat or chemical-resistant apron.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

should be used.

Quantitative Data
The following table summarizes key physical and chemical properties for 5,6-
Dibromohexahydro-2-benzofuran-1,3-dione.[2]

Property Value

Molecular Formula C₈H₈Br₂O₃

Molecular Weight 311.96 g/mol

Density 2.032 g/cm³

Boiling Point 408.4°C at 760 mmHg

Flash Point 200.8°C

Step-by-Step Disposal Protocol
The disposal of 5,6-Dibromohexahydro-2-benzofuran-1,3-dione must be managed as a

solid, halogenated organic hazardous waste.

Waste Segregation and Collection
Do not mix 5,6-Dibromohexahydro-2-benzofuran-1,3-dione waste with non-halogenated

organic waste or other incompatible waste streams.[1][3][4] Mixing halogenated and non-

halogenated waste increases disposal costs and complexity.[4]

Collect the solid waste in a dedicated, leak-proof, and chemically compatible container with a

secure, tight-fitting lid.[5] The original product container is often a suitable choice.[6]
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Labeling of Hazardous Waste
Clearly label the waste container with the words "Hazardous Waste".[7]

Include the full chemical name: "5,6-Dibromohexahydro-2-benzofuran-1,3-dione". Do not

use abbreviations.[7]

Indicate the approximate quantity of the waste.

Record the date of waste generation.[7]

Include the name and contact information of the principal investigator or laboratory

supervisor.[7]

Storage of Hazardous Waste
Store the sealed and labeled waste container in a designated and well-ventilated satellite

accumulation area within the laboratory.[5]

Ensure the storage location is away from incompatible materials, direct sunlight, and heat

sources.

The container should be kept closed except when adding waste.[8]

Final Disposal
Never dispose of 5,6-Dibromohexahydro-2-benzofuran-1,3-dione down the drain or in the

regular trash.[9]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[6]

Follow all institutional and local regulations for hazardous waste disposal.

Spill and Emergency Procedures
In the event of a spill, follow these immediate steps:

Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.
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Control Ignition Sources: As a precautionary measure, remove any potential ignition sources

from the area.

Absorb and Contain: For a solid spill, carefully sweep or scoop the material to avoid creating

dust. Use an inert absorbent material for any dissolved substance.

Collect and Dispose: Place the collected material and any contaminated cleaning supplies

into a labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly.

Report the Spill: Report the incident to your laboratory supervisor and EHS office.

Experimental Workflow for Disposal
The logical flow for the proper disposal of 5,6-Dibromohexahydro-2-benzofuran-1,3-dione is

outlined in the diagram below.
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Disposal Workflow for 5,6-Dibromohexahydro-2-benzofuran-1,3-dione
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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